6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11ClN4OS
• Molecular Weight: 342.8 g/mol
• IUPAC Name: 6-[(2-chlorophenoxy)methyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11ClN4OS/c17-12-8-4-5-9-13(12)22-10-14-20-21-15(18-19-16(21)23-14)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: JYDAGUJVXNHVRQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)COC4=CC=CC=C4Cl

Description

6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a member of the thiadiazole family, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties.

Mechanism of Action

The mechanism of action of 6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways. For example, it has been shown to inhibit the activation of NF-kB, a transcription factor that plays a key role in inflammation and cancer. Additionally, this compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. In one study, it was found that this compound inhibited the growth of cancer cells by inducing apoptosis, a programmed cell death mechanism. Additionally, this compound has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, 6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit antioxidant properties by scavenging free radicals.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse biological activities. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties, making it a valuable tool for studying various diseases and conditions. Additionally, this compound has been shown to exhibit low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for research on 6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is the development of new derivatives of this compound with improved biological activities. Additionally, future research could focus on the mechanism of action of this compound and its potential applications in various diseases and conditions. Furthermore, there is a need for more studies to investigate the toxicity and pharmacokinetics of this compound, which could inform its potential use in clinical settings. Finally, future research could focus on the development of new synthetic methods for this compound, which could improve its accessibility and availability for research purposes.

Synthesis Methods

The synthesis of 6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chlorobenzyl chloride with 2-aminothiophenol in the presence of triethylamine to form 2-chlorobenzylthioether. This intermediate is then reacted with phenylhydrazine and sodium acetate to form 3-phenyl-1,2,4-triazole-5-thiol. The final step involves the reaction of 3-phenyl-1,2,4-triazole-5-thiol with 2-chloromethylphenol in the presence of potassium carbonate to form 6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicinal chemistry. This compound has been shown to exhibit significant anti-inflammatory, anti-cancer, and anti-tumor properties. In one study, it was found that 6-[(2-Chlorophenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibited the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.